Cas no 2089674-64-4 (methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate)

• Product Name: methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate
• CAS No: 2089674-64-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6429009
• PubChem ID: 131364676
• Update Time: 2025-10-13

methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate
• 2089674-64-4
• EN300-1907104

• Inchi： 1S/C10H12BrNO2/c1-6-7(4-3-5-8(6)11)9(12)10(13)14-2/h3-5,9H,12H2,1-2H3
• InChI Key： OECMFEGUVDIEGN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate

Introduction to Methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate (CAS No. 2089674-64-4)

Methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate, identified by its CAS number 2089674-64-4, is a significant compound in the field of pharmaceutical chemistry and biochemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The molecular structure of methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate consists of an acetic acid ester moiety linked to an amino group, with a brominated and methyl-substituted phenyl ring attached to the alpha carbon. This specific arrangement imparts distinct chemical reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds featuring brominated aromatic rings. The presence of a bromine atom at the 3-position of the phenyl ring enhances the electrophilicity of the molecule, making it a suitable candidate for further functionalization. This characteristic has been leveraged in the development of novel therapeutic agents targeting various biological pathways.

One of the most compelling aspects of methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate is its potential role in the synthesis of bioactive molecules. Researchers have utilized this compound as a building block in the creation of inhibitors for enzymes involved in inflammatory and infectious diseases. The combination of an amino group and a brominated phenyl ring provides multiple sites for chemical modification, allowing for the design of molecules with tailored biological activities.

Recent studies have highlighted the importance of such compounds in the development of next-generation antibiotics and antiviral agents. The structural features of methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate make it an attractive candidate for further investigation in these areas. By modifying its chemical structure, scientists aim to develop drugs that are more effective against resistant strains of bacteria and viruses.

The synthesis of methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate involves multi-step organic reactions, including bromination, esterification, and amination processes. These synthetic routes have been optimized to ensure high yields and purity, making it a reliable starting material for further chemical transformations. The efficiency of these synthetic methods is crucial for large-scale production and industrial applications.

In addition to its pharmaceutical applications, methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate has shown promise in materials science research. Its unique molecular structure allows it to be incorporated into polymers and coatings, enhancing their thermal stability and mechanical properties. This dual utility as both a pharmaceutical intermediate and a material science component underscores its versatility and importance in modern chemistry.

The future prospects for methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate are vast, with ongoing research focusing on expanding its applications in drug discovery and material engineering. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly critical role in addressing global health challenges and technological advancements.

In conclusion, methyl 2-amino-2-(3-bromo-2-methylphenyl)acetate (CAS No. 2089674-64-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its reactivity and synthetic versatility, make it an indispensable tool for researchers seeking to develop innovative solutions in pharmaceuticals and materials science.